

Unveiling the Selectivity of CNX-1351: A Comparative Cross-Reactivity Profile

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: CNX-1351

Cat. No.: B15620015

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the cross-reactivity profile of **CNX-1351**, a potent and isoform-selective covalent inhibitor of phosphoinositide 3-kinase alpha (PI3K α). By presenting supporting experimental data, detailed methodologies, and visual representations of key biological pathways and workflows, this document serves as a valuable resource for researchers engaged in kinase inhibitor development and cancer therapeutics.

Executive Summary

CNX-1351 is a targeted covalent inhibitor that demonstrates high potency for PI3K α , a key oncogene in various human tumors.^[1] Its mechanism of action relies on the covalent modification of a unique cysteine residue (Cys862) within the ATP-binding site of PI3K α .^{[1][2]} This cysteine is notably absent in the other Class I PI3K isoforms (β , γ , and δ), conferring a high degree of selectivity.^{[1][2]} This guide will dissect the quantitative selectivity of **CNX-1351** against its primary target and other kinases, and draw comparisons with other notable PI3K inhibitors, Idelalisib and Duvelisib, to provide a comprehensive understanding of its specificity.

Data Presentation: Quantitative Cross-Reactivity Analysis

The selectivity of a kinase inhibitor is paramount to its therapeutic index. The following tables summarize the inhibitory activity of **CNX-1351** and its comparators against Class I PI3K isoforms and a broader panel of lipid kinases.

Table 1: Comparative Inhibition of Class I PI3K Isoforms

Compound	PI3K α (p110 α) IC50 (nM)	PI3K β (p110 β) IC50 (nM)	PI3K γ (p110 γ) IC50 (nM)	PI3K δ (p110 δ) IC50 (nM)	Selectivity Fold (β/α)	Selectivity Fold (γ/α)	Selectivity Fold (δ/α)
CNX-1351	6.8[3]	166[3]	240.3[3]	3,020[3]	~24	~35	~444
Idelalisib	2,100	830	29	2.5	N/A	N/A	N/A
Duvelisib	-	-	-	-	-	-	-

Note: IC50 values for Idelalisib and Duvelisib are compiled from publicly available data and may vary based on assay conditions. A direct head-to-head comparison of Duvelisib's IC50 values under the same assay conditions as **CNX-1351** was not available in the searched literature.

Table 2: CNX-1351 Lipid Kinase Selectivity Panel

Kinase Target	IC50 (nM)
PI3K α	6.8[3]
PI3K β	166[3]
PI3K γ	240.3[3]
PI3K δ	3,020[3]
PI3KC2A	>1,000[3]
PI3KC2B	>1,000
PI4K α	>1,000[3]
PI4K β	>1,000[3]
SPHK1	>1,000[3]
SPHK2	>1,000[3]

Note: While a broad kinome scan of **CNX-1351** was performed using HotSpot technology, the detailed results against a wider panel of protein kinases are not publicly available.[4]

Experimental Protocols

The following section details the methodologies employed to generate the cross-reactivity data for **CNX-1351**.

In Vitro Kinase Inhibition Assays

Objective: To determine the half-maximal inhibitory concentration (IC50) of **CNX-1351** against a panel of lipid kinases.

Methodology:

- Lipid Kinase Panel: **CNX-1351** was evaluated against a panel of 10 lipid kinases.[4]
- Assay Formats:

- For PI3K α , PI3K β , PI3K γ , and PI3K δ , a Homogeneous Time-Resolved Fluorescence (HTRF) assay format was utilized.[\[4\]](#)
- For other lipid kinases in the panel, including PI3KC2A, PI4K α , PI4K β , SPHK1, and SPHK2, an ADP-Glo assay format was employed.[\[3\]](#)[\[4\]](#)
- Experimental Conditions:
 - **CNX-1351** was tested in a 10-concentration IC50 curve with 3-fold serial dilutions, starting from a concentration of 1 μ M.[\[4\]](#)
 - All kinase reactions were conducted at an ATP concentration of 10 μ M.[\[4\]](#)
 - The substrate for the HTRF assays was phosphatidylinositol 4,5-bisphosphate.[\[4\]](#) For the ADP-Glo assays, phosphatidylinositol was used for most kinases, while sphingosine was used for SPHK1 and SPHK2.[\[4\]](#)

General Kinase Selectivity Screening (HotSpot Assay)

Objective: To assess the broader selectivity of **CNX-1351** against a large panel of protein kinases.


Methodology:

- Technology: The HotSpot technology, a radioisotope-based P81 filtration assay, was used for the kinase selectivity panel.[\[4\]](#)
- Procedure:
 - **CNX-1351** was dissolved in 100% DMSO to a final test concentration of 1 μ M.[\[4\]](#)
 - Substrates for the various kinases were prepared fresh daily in the appropriate reaction buffer.[\[4\]](#)
 - Any necessary cofactors were added to the substrate solution, followed by the addition of the kinase. This mixture was pre-incubated for 30 minutes at room temperature.[\[4\]](#)

- The kinase reaction was initiated by the addition of ^{33}P -ATP to a final concentration of 10 μM .^[4]
- The reaction products were then captured on a P81 phosphocellulose filter, and the amount of incorporated radioactivity was quantified to determine the level of kinase inhibition.

Mandatory Visualizations


Signaling Pathway Diagram



[Click to download full resolution via product page](#)

Caption: The PI3K/Akt signaling pathway and the inhibitory action of **CNX-1351** on PI3K α .

Experimental Workflow Diagram



[Click to download full resolution via product page](#)

Caption: A generalized workflow for in vitro kinase inhibition assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Discovery of a potent and isoform-selective targeted covalent inhibitor of the lipid kinase PI3K α - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. caymanchem.com [caymanchem.com]
- 4. medchemexpress.com [medchemexpress.com]
- To cite this document: BenchChem. [Unveiling the Selectivity of CNX-1351: A Comparative Cross-Reactivity Profile]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15620015/docs#unveiling-the-selectivity-of-cnx-1351-a-comparative-cross-reactivity-profile>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)